Cas no 1997612-49-3 (4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine)

4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine structure
1997612-49-3 structure
Product Name:4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine
CAS No:1997612-49-3
MF:C11H17NOS
MW:211.323781728745
CID:6585266
PubChem ID:165862586
Update Time:2025-06-20

4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine
    • EN300-1076299
    • 1997612-49-3
    • 4-[2-(ethylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
    • Inchi: 1S/C11H17NOS/c1-2-14-8-5-10-9-4-7-13-11(9)3-6-12-10/h4,7,10,12H,2-3,5-6,8H2,1H3
    • InChI Key: WLYGUNURRMRBCO-UHFFFAOYSA-N
    • SMILES: S(CC)CCC1C2C=COC=2CCN1

Computed Properties

  • Exact Mass: 211.10308534g/mol
  • Monoisotopic Mass: 211.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.5Ų

4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine Pricemore >>

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Additional information on 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine

Comprehensive Overview of 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 1997612-49-3)

The compound 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 1997612-49-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a furopyridine core and an ethylsulfanyl side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science, given its versatility and reactivity.

In recent years, the demand for novel heterocyclic compounds like 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine has surged due to their role in developing targeted therapies and sustainable chemicals. This compound's CAS No. 1997612-49-3 is frequently searched in academic databases, reflecting its growing importance. Its ethylsulfanyl moiety, in particular, is a focal point for studies on bioactive molecules and catalysts, aligning with trends in green chemistry and precision medicine.

The synthesis of 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine involves multi-step organic reactions, often leveraging cross-coupling and cyclization techniques. Its furopyridine scaffold is analogous to structures found in natural products, which explains its compatibility with enzymatic systems and bioconjugation strategies. These properties make it a valuable tool for medicinal chemists exploring kinase inhibitors or GPCR modulators.

From an industrial perspective, CAS No. 1997612-49-3 is often discussed in forums related to high-value intermediates and custom synthesis. Companies specializing in fine chemicals highlight its utility in creating tailor-made molecules for niche markets. Additionally, its ethylsulfanyl group’s role in chelation and ligand design is a hot topic among researchers working on metal-organic frameworks (MOFs) and photocatalysts.

Environmental and safety profiles of 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine are also under scrutiny, as regulatory bodies emphasize sustainable synthesis and low-toxicity alternatives. Its biodegradability and structure-activity relationships (SAR) are frequently studied to ensure compliance with REACH and FDA guidelines. This aligns with the broader shift toward eco-friendly chemistry and circular economy principles.

In summary, 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 1997612-49-3) represents a cutting-edge compound at the intersection of pharmaceutical innovation and industrial chemistry. Its furopyridine backbone and ethylsulfanyl functionality offer endless possibilities for researchers and manufacturers alike, making it a standout in modern chemical R&D.

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